Cas no 20323-85-7 (6-Methoxy-1-[(4-methoxy-3-phenylmethoxyphenyl)methyl]-7-phenylmethoxy-3,4-dihydroisoquinoline)

6-Methoxy-1-[(4-methoxy-3-phenylmethoxyphenyl)methyl]-7-phenylmethoxy-3,4-dihydroisoquinoline is a synthetic isoquinoline derivative characterized by its unique methoxy and phenylmethoxy substitutions. This compound exhibits potential pharmacological activity due to its structural similarity to bioactive alkaloids, making it valuable for medicinal chemistry research. Its well-defined aromatic and heterocyclic framework enhances stability and binding affinity, which is advantageous for targeting specific biological pathways. The presence of multiple methoxy groups contributes to improved solubility and metabolic resistance, while the dihydroisoquinoline core offers versatility for further chemical modifications. This compound is particularly useful in the development of enzyme inhibitors or receptor modulators, serving as a key intermediate in drug discovery. Its purity and synthetic reproducibility ensure reliable performance in experimental applications.

6-Methoxy-1-[(4-methoxy-3-phenylmethoxyphenyl)methyl]-7-phenylmethoxy-3,4-dihydroisoquinoline structure

20323-85-7 structure

Product Name:6-Methoxy-1-[(4-methoxy-3-phenylmethoxyphenyl)methyl]-7-phenylmethoxy-3,4-dihydroisoquinoline

CAS No:20323-85-7

MF:C₃₂H₃₁NO₄

MW:493.59284901619

CID:4710515

PubChem ID:2752278

Update Time:2025-07-02

6-Methoxy-1-[(4-methoxy-3-phenylmethoxyphenyl)methyl]-7-phenylmethoxy-3,4-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 7-(Benzyloxy)-1-[3-(benzyloxy)-4-methoxybenzyl]-3,4-dihydro-6-methoxyisoquinoline
- 6-methoxy-1-[(4-methoxy-3-phenylmethoxyphenyl)methyl]-7-phenylmethoxy-3,4-dihydroisoquinoline
- 20323-85-7
- 7-(Benzyloxy)-1-(3-(benzyloxy)-4-methoxybenzyl)-6-methoxy-3,4-dihydroisoquinoline
- 6-Methoxy-1-[(4-methoxy-3-phenylmethoxyphenyl)methyl]-7-phenylmethoxy-3,4-dihydroisoquinoline
- Inchi： 1S/C32H31NO4/c1-34-29-14-13-25(18-31(29)36-21-23-9-5-3-6-10-23)17-28-27-20-32(37-22-24-11-7-4-8-12-24)30(35-2)19-26(27)15-16-33-28/h3-14,18-20H,15-17,21-22H2,1-2H3
- InChI Key： AFLGERFIBQNORH-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1C(=CC2CCN=C(CC3C=CC(=C(C=3)OCC3C=CC=CC=3)OC)C=2C=1)OC

Computed Properties

Exact Mass: 493.22530847g/mol
Monoisotopic Mass: 493.22530847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 37
Rotatable Bond Count: 10
Complexity: 701
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3
XLogP3: 6.1

6-Methoxy-1-[(4-methoxy-3-phenylmethoxyphenyl)methyl]-7-phenylmethoxy-3,4-dihydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-503760-5 mg	7-(Benzyloxy)-1-[3-(benzyloxy)-4-methoxybenzyl]-3,4-dihydro-6-methoxyisoquinoline,	20323-85-7		5mg	￥2,256.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-503760-5mg	7-(Benzyloxy)-1-[3-(benzyloxy)-4-methoxybenzyl]-3,4-dihydro-6-methoxyisoquinoline,	20323-85-7		5mg	￥2256.00	2023-09-05